Cas no 116895-09-1 (2-Amino-6-chloro-4-(diethylamino)pyrimidine)

2-Amino-6-chloro-4-(diethylamino)pyrimidine is a substituted pyrimidine derivative with notable applications in pharmaceutical and agrochemical synthesis. Its structure features a chloro group at the 6-position and a diethylamino substituent at the 4-position, enhancing its reactivity as an intermediate in heterocyclic chemistry. The compound’s versatility stems from its ability to undergo nucleophilic substitution and coupling reactions, making it valuable for constructing complex molecular frameworks. Its stability under standard conditions and well-defined purity profile ensure consistent performance in research and industrial processes. This pyrimidine derivative is particularly useful in the development of active pharmaceutical ingredients (APIs) and specialized agrochemicals.

2-Amino-6-chloro-4-(diethylamino)pyrimidine structure

116895-09-1 structure

Product Name:2-Amino-6-chloro-4-(diethylamino)pyrimidine

CAS No:116895-09-1

MF:C₈H₁₃ClN₄

MW:200.66861987114

MDL:MFCD00664696

CID:91467

PubChem ID:1484287

Update Time:2025-06-07

2-Amino-6-chloro-4-(diethylamino)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-N4,N4-diethylpyrimidine-2,4-diamine
- 2-Amino-6-chloro-4-(diethylamino)pyrimidine
- 6-chloro-N~4~,N~4~-diethylpyrimidine-2,4-diamine
- FT-0679690
- 6-chloro-4-N,4-N-diethylpyrimidine-2,4-diamine
- DTXSID10363294
- 6-chloro-N~4~,N~4~-diethyl-2,4-pyrimidinediamine
- W-204910
- SB58252
- E81593
- CHEMBL1503364
- 6-Chloro-N*4*,N*4*-diethyl-pyrimidine-2,4-diamine
- 2,4-Pyrimidinediamine, 6-chloro-N4,N4-diethyl-
- MFCD00664696
- MLS000718577
- HMS1366E22
- CS-0132404
- HMS2679M18
- SCHEMBL9073351
- AKOS000300525
- 7L-834
- Bionet2_000814
- 116895-09-1
- SMR000290844
- BBL104254
- 2,4-pyrimidinediamine, 6-chloro-N~4~,N~4~-diethyl-
- ALBB-013204
- AA-504/33316053
- STL558357
- MDL： MFCD00664696
- Inchi： 1S/C8H13ClN4/c1-3-13(4-2)7-5-6(9)11-8(10)12-7/h5H,3-4H2,1-2H3,(H2,10,11,12)
- InChI Key： JZPXSIGRVGTURL-UHFFFAOYSA-N
- SMILES： ClC1=CC(=NC(N)=N1)N(CC)CC

Computed Properties

Exact Mass: 200.08309
Monoisotopic Mass: 200.083
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55A^2
Surface Charge: 0
Tautomer Count: 3
XLogP3: 2

Experimental Properties

Color/Form: solid
Density: 1.245
Melting Point: Not available
Boiling Point: 395.4°Cat760mmHg
Flash Point: 192.9°C
Refractive Index: 1.6
PSA: 55.04
LogP: 2.13960
Vapor Pressure: 0.0±0.9 mmHg at 25°C
Solubility: Not determined

2-Amino-6-chloro-4-(diethylamino)pyrimidine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
HazardClass：IRRITANT

2-Amino-6-chloro-4-(diethylamino)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A576693-10mg	2-Amino-6-chloro-4-(diethylamino)pyrimidine	116895-09-1		10mg	$ 50.00	2022-05-31
TRC	A576693-50mg	2-Amino-6-chloro-4-(diethylamino)pyrimidine	116895-09-1		50mg	$ 65.00	2022-05-31
TRC	A576693-100mg	2-Amino-6-chloro-4-(diethylamino)pyrimidine	116895-09-1		100mg	$ 80.00	2022-05-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	041246-1g	2-Amino-6-chloro-4-(diethylamino)pyrimidine	116895-09-1	97%	1g	2437CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	041246-5g	2-Amino-6-chloro-4-(diethylamino)pyrimidine	116895-09-1	97%	5g	8533CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	041246-250mg	2-Amino-6-chloro-4-(diethylamino)pyrimidine	116895-09-1	97%	250mg	812CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-AS505-50mg	2-Amino-6-chloro-4-(diethylamino)pyrimidine	116895-09-1		50mg	￥367.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-AS505-100mg	2-Amino-6-chloro-4-(diethylamino)pyrimidine	116895-09-1		100mg	￥708.0	2022-02-28
Fluorochem	058312-1g	6-Chloro-N4,N4-diethyl-pyrimidine-2,4-diamine	116895-09-1	95%	1g	￡29.00	2022-02-28
Fluorochem	058312-5g	6-Chloro-N4,N4-diethyl-pyrimidine-2,4-diamine	116895-09-1	95%	5g	￡84.00	2022-02-28